Cas no 2755720-86-4 (3-bromo-N-cyclopropyl-2,6-dimethoxybenzamide)

• Product Name: 3-bromo-N-cyclopropyl-2,6-dimethoxybenzamide
• CAS No: 2755720-86-4
• MF: C₁₂H₁₄BrNO₃
• MW: 300.15
• CID: 5079802
• Update Time: 2025-05-22

3-bromo-N-cyclopropyl-2,6-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-cyclopropyl-2,6-dimethoxybenzamide

• Inchi： 1S/C12H14BrNO3/c1-16-9-6-5-8(13)11(17-2)10(9)12(15)14-7-3-4-7/h5-7H,3-4H2,1-2H3,(H,14,15)
• InChI Key： MPYFGMKIZPGZEP-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(Br)C(OC)=C1C(=O)NC1CC1

Additional information on 3-bromo-N-cyclopropyl-2,6-dimethoxybenzamide

Comprehensive Overview of 3-Bromo-N-cyclopropyl-2,6-dimethoxybenzamide (CAS No. 2755720-86-4)

3-Bromo-N-cyclopropyl-2,6-dimethoxybenzamide (CAS No. 2755720-86-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated benzamide derivative features a unique molecular structure, combining a cyclopropyl moiety with dimethoxy and bromo substituents, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable chemistry and green synthesis.

The compound's molecular formula, C₁₂H₁₄BrNO₃, highlights its moderate complexity, which is ideal for structure-activity relationship (SAR) studies. Its lipophilic properties, attributed to the bromine atom and methoxy groups, enhance its bioavailability, a critical factor in medicinal chemistry. Recent studies suggest that 3-bromo-N-cyclopropyl-2,6-dimethoxybenzamide could serve as a precursor for kinase inhibitors, a hot topic in oncology research due to the rising demand for targeted cancer therapies.

In agrochemical applications, this compound’s heterocyclic framework shows promise in developing novel pesticides and herbicides, addressing global concerns about food security and resistance management. Its electrophilic bromine site allows for further functionalization, enabling the creation of derivatives with tailored biological activities. This adaptability resonates with the growing emphasis on precision agriculture and eco-friendly pest control solutions.

The synthesis of 3-bromo-N-cyclopropyl-2,6-dimethoxybenzamide typically involves amide coupling reactions between 3-bromo-2,6-dimethoxybenzoic acid and cyclopropylamine, followed by purification via column chromatography. Optimizing this process for high yield and low environmental impact aligns with the principles of green chemistry, a trending topic in industrial and academic circles. Analytical techniques like NMR spectroscopy and HPLC are essential for verifying its purity, ensuring compliance with regulatory standards.

From a commercial perspective, the demand for fine chemicals like 2755720-86-4 is rising, driven by advancements in custom synthesis and contract research organizations (CROs). Suppliers often highlight its batch-to-batch consistency and scalability, key factors for industries prioritizing quality control. Additionally, its role in high-throughput screening libraries underscores its relevance in modern drug discovery pipelines.

Safety and handling of 3-bromo-N-cyclopropyl-2,6-dimethoxybenzamide require standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under most jurisdictions, its brominated aromatic nature warrants careful disposal to minimize environmental impact, reflecting broader societal concerns about chemical sustainability.

In summary, 3-bromo-N-cyclopropyl-2,6-dimethoxybenzamide (CAS No. 2755720-86-4) exemplifies the intersection of innovation and practicality in chemical research. Its versatility in pharmaceutical intermediates and agrochemical development, combined with its alignment with green chemistry trends, positions it as a compound of enduring scientific and industrial interest.